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Compound of Interest

Compound Name: Dracaenoside F

Cat. No.: B15596173 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dracaenoside F is a steroidal saponin isolated from Dracaena cochinchinensis.[1] As with

many natural products, its poor water solubility necessitates the use of an organic solvent for in

vitro and in vivo studies. Dimethyl sulfoxide (DMSO) is a common polar aprotic solvent used to

dissolve a wide range of compounds for biological research.[2][3] This document provides a

detailed protocol for dissolving Dracaenoside F in DMSO, preparing stock solutions, and

considerations for its use in cell culture experiments.

Data Presentation

The following table summarizes the solubility and storage information for Dracaenoside F.
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Parameter Value Source

Molecular Formula C₃₉H₆₂O₁₃ [1]

Molecular Weight 738.9 g/mol [1]

Solubility in DMSO 100 mg/mL (135.34 mM) [1]

Storage (Pure Form) -20°C for up to 3 years [1]

Storage (In Solvent)
-80°C for up to 6 months-20°C

for up to 1 month
[1][4]

Table 1: Properties and Storage of Dracaenoside F.

Stock Solution Preparation Table

This table provides the volume of DMSO required to prepare stock solutions of various

concentrations from 1 mg, 5 mg, and 10 mg of Dracaenoside F powder.

Desired Stock
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.3534 mL 6.7668 mL 13.5336 mL

5 mM 0.2707 mL 1.3534 mL 2.7067 mL

10 mM 0.1353 mL 0.6767 mL 1.3534 mL

Table 2: Volume of DMSO for Preparing Dracaenoside F Stock Solutions.[1][4]

Experimental Protocols
Materials:

Dracaenoside F (powder)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Sterile pipette tips

Protocol for Preparing a 10 mM Stock Solution of Dracaenoside F in DMSO:

Preparation: Work in a clean, sterile environment such as a laminar flow hood or biosafety

cabinet to minimize contamination.[5] Ensure all materials are sterile.

Weighing: Accurately weigh the desired amount of Dracaenoside F powder using a

calibrated analytical balance. For example, to prepare a 10 mM stock solution, weigh out

7.39 mg of Dracaenoside F.

Solvent Addition: Add the appropriate volume of high-quality, anhydrous DMSO to the vial

containing the Dracaenoside F powder.[4] For 7.39 mg, this would be 1 mL of DMSO. It is

recommended to use newly opened DMSO as it is hygroscopic and water absorption can

impact solubility.[1][4]

Dissolution:

Tightly cap the vial and vortex gently to mix the powder with the DMSO.[5]

To ensure complete dissolution, sonication is recommended.[1][4] Place the vial in an

ultrasonic water bath and sonicate for 10-15 minutes.

If precipitation is still visible, gentle heating in a 37°C water bath can be applied in

conjunction with sonication.[6] Visually inspect the solution to ensure it is clear and free of

any particulate matter.

Aliquoting and Storage:

Once the Dracaenoside F is fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.[4]
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For long-term storage (up to 6 months), store the aliquots at -80°C.[1][4] For short-term

storage (up to 1 month), -20°C is suitable.[1][4]

Protocol for Diluting Dracaenoside F for Cell Culture Experiments:

Pre-warming: Before use, thaw a frozen aliquot of the Dracaenoside F stock solution at

room temperature. It is also recommended to pre-warm the cell culture medium to 37°C.[6]

Dilution:

To minimize precipitation upon dilution in aqueous media, it is best to add the DMSO stock

solution directly to the pre-warmed cell culture medium with gentle mixing.[5][7]

The final concentration of DMSO in the cell culture medium should be kept as low as

possible, typically below 0.5%, as higher concentrations can be cytotoxic.[8] Most cell

lines can tolerate up to 1% DMSO, but sensitive cells, like primary cultures, may require

concentrations below 0.1%.[8]

For example, to achieve a final concentration of 10 µM Dracaenoside F from a 10 mM

stock solution, you would perform a 1:1000 dilution (e.g., add 1 µL of the stock solution to

1 mL of cell culture medium). This results in a final DMSO concentration of 0.1%.

Mandatory Visualizations
Experimental Workflow for Preparing Dracaenoside F Solutions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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